![molecular formula C19H20N2O3 B5578402 (1S*,5R*)-6-benzyl-3-(3-furoyl)-3,6-diazabicyclo[3.2.2]nonan-7-one](/img/structure/B5578402.png)
(1S*,5R*)-6-benzyl-3-(3-furoyl)-3,6-diazabicyclo[3.2.2]nonan-7-one
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Overview
Description
(1S*,5R*)-6-benzyl-3-(3-furoyl)-3,6-diazabicyclo[3.2.2]nonan-7-one, also known as BFDN, is a bicyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. BFDN is a chiral compound, meaning it has two enantiomers, (1S*,5R*)-BFDN and (1R*,5S*)-BFDN.
Scientific Research Applications
Synthesis and Structural Analysis
Researchers have been engaged in the synthesis and structural elucidation of diazabicyclo[3.2.2]nonane derivatives, which include compounds similar to "(1S*,5R*)-6-benzyl-3-(3-furoyl)-3,6-diazabicyclo[3.2.2]nonan-7-one". These efforts aim to understand the conformational preferences and reactivity of such compounds. For instance, studies have shown that the synthesis of diazabicyclo[3.2.2]nonane derivatives can lead to compounds with varying conformational structures, influenced by the nature of substituents and reaction conditions (Brukwicki, 1998).
Biological Activity and Applications
Diazabicyclo[3.2.2]nonane derivatives have been investigated for their biological activities, including their potential as local anesthetics and their affinity towards σ receptors. For example, certain derivatives have demonstrated local anesthetic activity with low toxicity, suggesting their potential in medical applications (Malmakova et al., 2021). Moreover, some compounds within this class have shown high σ1 receptor affinity and cytotoxic activity against human tumor cell lines, indicating their relevance in cancer research (Geiger et al., 2007).
Agricultural Applications
Beyond medical research, derivatives of diazabicyclo[3.2.2]nonane have also been explored for agricultural applications. Complexes involving these compounds and β-cyclodextrin have been studied for their ability to protect and stimulate the growth of wheat seedlings, showcasing the versatility and potential utility of these compounds in enhancing crop yield and resilience (Kaldybayeva et al., 2022).
Antimicrobial Studies
The antimicrobial properties of oxime ethers derived from aza/diazabicycles, including those structurally related to "this compound", have been evaluated against various bacterial and fungal pathogens. These studies contribute to the search for new antimicrobial agents with novel mechanisms of action (Parthiban et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(1S,5R)-6-benzyl-3-(furan-3-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c22-18(16-8-9-24-13-16)20-11-15-6-7-17(12-20)21(19(15)23)10-14-4-2-1-3-5-14/h1-5,8-9,13,15,17H,6-7,10-12H2/t15-,17+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEZQYZRNJYOEPP-DOTOQJQBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC1C(=O)N2CC3=CC=CC=C3)C(=O)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CN(C[C@H]1C(=O)N2CC3=CC=CC=C3)C(=O)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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